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Compound of Interest

Compound Name: Direct red 239

Cat. No.: B15291619 Get Quote

An In-depth Technical Guide on the Core Chemical Properties of Direct Red 239

Abstract
Direct Red 239 is a synthetic, water-soluble diazo dye primarily utilized in the textile, paper,

and leather industries for its vibrant red coloration.[1][2][3][4][5] This technical guide provides a

comprehensive overview of the core chemical and physical properties of Direct Red 239,

tailored for researchers, scientists, and professionals in drug development who may encounter

azo dyes in their studies. The document details the compound's structure, solubility, stability,

and other key characteristics, presenting quantitative data in structured tables. Furthermore, it

outlines standard experimental protocols for determining these properties and includes

visualizations to illustrate the chemical structure and a representative experimental workflow.

Chemical and Physical Properties
Direct Red 239 is a complex aromatic compound characterized by the presence of two azo (-

N=N-) groups, which are responsible for its color.[2][6] It is a tetrasodium salt, a feature that

confers high water solubility.[1] The dye appears as a red-brown powder in its solid state.[1][5]

[7][8][9]

General and Structural Properties
The fundamental identifiers and structural characteristics of Direct Red 239 are summarized in

the table below.
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Property Value Reference

CAS Number 60202-35-9 [1][2][10]

Molecular Formula C41H24N6Na4O15S4 [1][11]

Molecular Weight ~1060.9 g/mol [1][11]

IUPAC Name

tetrasodium;4-hydroxy-7-[[5-

hydroxy-7-sulfonato-6-[(6-

sulfonatonaphthalen-2-

yl)diazenyl]naphthalen-2-

yl]carbamoylamino]-3-[(6-

sulfonatonaphthalen-2-

yl)diazenyl]naphthalene-2-

sulfonate

[1]

Synonyms
C.I. Direct Red 239, Direct

Scarlet 6BS, Direct Red 2G
[5][7][8]

Chemical Class Double Azo Dye [2][9]

Appearance Red-brown powder [1][7][8][9]

Solubility Profile
The solubility of Direct Red 239 is dictated by its large, multi-ring aromatic structure and the

presence of four sodium sulfonate groups.[1] These ionic groups make it highly soluble in water

and other polar solvents.
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Solvent Solubility Observation Reference

Water Soluble
Forms a yellow-light

red solution
[1][3][5][8]

Strong Sulfuric Acid Soluble
Forms a blue-red to

purple solution
[1][5][8]

N,N-

Dimethylformamide

(DMF)

Soluble - [1][2][8]

Chloroform Soluble - [1][2][8]

Ethanol Limited Solubility
Produces a shallow

dark pink color
[1]

Butanol Insoluble - [2][3][8]

Acetone Insoluble - [2][3][8]

Stability and Reactivity
Direct Red 239 exhibits notable thermal stability, making it suitable for industrial processes that

require elevated temperatures.[1]
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Property Value / Observation Reference

Chemical Stability
Stable under normal

temperatures and pressures.
[10]

Melting Point > 300°C (Decomposes) [1][3][5][8]

Thermal Decomposition

Initial dehydration at 140-

150°C; major breakdown of the

chromophore begins around

237°C.

[1]

pH Stability
Optimal color performance

between pH 7.0 and 9.0.
[1]

Incompatibilities
Strong oxidizing agents, strong

reducing agents.
[10]

Hazardous Decomposition

May produce irritating and

toxic fumes and gases upon

decomposition.

[10]

Hazardous Polymerization Will not occur. [10]

Fastness Properties
In textile applications, fastness refers to a dye's resistance to fading or running.

Property Grade Reference

Light Fastness 5 [9][12]

Washing Fastness 3-4 [9]

Perspiration Fastness 4 [12]

Chemical Structure and Visualization
The intricate structure of Direct Red 239 is central to its properties. The molecule is

symmetrical around a central urea (carbonyldiimino) bridge, connecting two large naphthylazo-

naphthalene sulfonate complexes.
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Caption: 2D representation of the Direct Red 239 chemical structure.

Experimental Protocols
Detailed experimental protocols for Direct Red 239 are not extensively published in public

literature. However, standard methodologies for characterizing azo dyes are well-established.

The following section describes typical protocols that would be employed.

Determination of Solubility
Objective: To quantitatively or qualitatively determine the solubility of Direct Red 239 in various

solvents.

Methodology (Shake-Flask Method - OECD Guideline 105):

Preparation: A small, accurately weighed amount of Direct Red 239 powder (e.g., 10 mg) is

added to a known volume of the solvent (e.g., 10 mL) in a sealed flask.

Equilibration: The flask is agitated (e.g., shaken or stirred) at a constant temperature

(typically 25°C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation: The mixture is allowed to stand, and if a solid phase remains, it is separated

from the solution by centrifugation or filtration (using a filter that does not adsorb the dye).

Quantification: The concentration of Direct Red 239 in the clear supernatant/filtrate is

determined using a suitable analytical technique, most commonly UV-Visible

spectrophotometry. A calibration curve is first prepared using standards of known

concentrations to relate absorbance to concentration (Beer-Lambert Law).

Calculation: The solubility is expressed in units such as g/L or mol/L. For qualitative

assessment, solubility is noted as soluble, partially soluble, or insoluble based on visual

inspection.

Thermal Stability Analysis
Objective: To determine the thermal decomposition profile of Direct Red 239.

Methodology (Thermogravimetric Analysis - TGA):
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Sample Preparation: A small, precise amount of the dye powder (typically 5-10 mg) is placed

into a TGA sample pan (e.g., alumina or platinum).

Instrumentation: The pan is placed in the TGA furnace. The instrument is programmed to

heat the sample at a constant rate (e.g., 10°C/min) over a specified temperature range (e.g.,

30°C to 600°C).

Atmosphere: The analysis is run under a controlled atmosphere, typically an inert gas like

nitrogen, to prevent oxidative decomposition.

Data Acquisition: The TGA instrument continuously measures and records the sample's

mass as a function of temperature.

Data Analysis: The resulting TGA curve plots percentage weight loss versus temperature.

The onset temperature of decomposition and the temperatures of maximum weight loss are

identified to characterize the thermal stability.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the characterization of a chemical dye

like Direct Red 239.
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Obtain Direct Red 239 Sample

Physical Characterization
(Appearance, Color)

Structural Analysis
(FTIR, NMR, Mass Spec)

Solubility Testing
(Water, Organic Solvents)

Stability Analysis
(TGA, pH tests)

Spectroscopic Analysis
(UV-Vis Spectroscopy)

Data Compilation & Analysis

Technical Report Generation

Click to download full resolution via product page

Caption: General workflow for the chemical characterization of a dye.

Conclusion
Direct Red 239 is a well-defined diazo dye with properties that are highly relevant to its

industrial applications. Its high water solubility, conferred by multiple sulfonate groups, and

significant thermal stability are key characteristics. The data and protocols presented in this

guide offer a foundational understanding for researchers and scientists. For professionals in

drug development, understanding the properties of such azo compounds is crucial, particularly

when considering their potential for biotransformation, interaction with biological systems, or

use as staining agents in experimental setups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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